77-85-0

Trimethylolethane

In Stock

• CAS RN:
• 77-85-0

• Formula:
• C5H12O3

• InChI:
• InChI=1S/C5H12O3/c1-5(2-6,3-7)4-8/h6-8H,2-4H2,1H3

• InChIKey:
• QXJQHYBHAIHNGG-UHFFFAOYSA-N

• Trimethylolethane, also known as Trimethylolethane, is a useful research compound. Its molecular formula is C5H12O3 and its molecular weight is 120.15 g/mol. The purity is usually 95%.

N-methyl-1-phenoxyformohydrazide hydrochloride

In Stock

• CAS RN:
• 877-85-0

• Formula:
• C8H11ClN2O2

• N-methyl-1-phenoxyformohydrazide hydrochloride is a useful research compound. Its molecular formula is C8H11ClN2O2 and its molecular weight is 202.6. The purity is usually 95%.

Obtusifolin

In Stock

• CAS RN:
• 477-85-0

• Formula:
• C16H12O5

• InChI:
• InChI=1S/C16H12O5/c1-7-6-9-12(16(21-2)13(7)18)15(20)11-8(14(9)19)4-3-5-10(11)17/h3-6,17-18H,1-2H3

• InChIKey:
• NYRXUBDGDSRBGB-UHFFFAOYSA-N

• Obtusifolin is an anthraquinone that has been found in S. obtusifolia and has diverse biological activities. It prevents IL-1β-induced increases in NF-κB phosphorylation in chondrocytes when used at concentrations ranging from 25 to 200 µM. Oral administration of obtusifolin (100 mg/kg) reduces cartilage degradation in a mouse model of osteoarthritis induced by destabilization of the medial meniscus (DMM). Obtusifolin (30 and 90 mg/kg) reduces blood glucose levels, as well as serum malondialdehyde (MDA), nitric oxide (NO), triglyceride, and cholesterol levels, and increases serum superoxide dismutase (SOD), glutathione (GSH), and catalase (CAT) activity in a mouse model of diabetes induced by streptozotocin (STZ; ). It also reduces inflammatory pain in mice and neuropathic pain in rats.
  Obtusifolin is a dihydroxyanthraquinone.
  

4-[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)phenoxy]benzonitrile

• CAS RN:
• 5277-85-0

• Formula:
• C22H16N2O3

• InChI:
• InChI=1S/C22H16N2O3/c23-12-13-5-9-16(10-6-13)27-18-4-2-1-3-17(18)24-21(25)19-14-7-8-15(11-14)20(19)22(24)26/h1-10,14-15,19-20H,11H2

• InChIKey:
• SXMURYUIKQGWGU-UHFFFAOYSA-N

• 4-[2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)phenoxy]benzonitrile is a useful research compound. Its molecular formula is C22H16N2O3 and its molecular weight is 356.4 g/mol. The purity is usually 95%.

Diethyl(3-aminophenyl)phosphonate

• CAS RN:
• 89277-85-0

• Formula:
• C10H16NO3P

• InChI:
• InChI=1S/C10H16NO3P/c1-3-13-15(12,14-4-2)10-7-5-6-9(11)8-10/h5-8H,3-4,11H2,1-2H3

• InChIKey:
• AXAVRCDPAKQEMV-UHFFFAOYSA-N

• Diethyl(3-aminophenyl)phosphonate is a useful research compound. Its molecular formula is C10H16NO3P and its molecular weight is 229.21 g/mol. The purity is usually 95%.

Benzyl 3-methylpiperazine-1-carboxylate

In Stock

• CAS RN:
• 84477-85-0

• Formula:
• C13H18N2O2

• InChI:
• InChI=1S/C13H18N2O2/c1-11-9-15(8-7-14-11)13(16)17-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3

• InChIKey:
• JRPIQMPFKMFAOX-UHFFFAOYSA-N

• Benzyl 3-methylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.

N,N-dimethylnaphthalene-2-carboxamide

• CAS RN:
• 13577-85-0

• Formula:
• C13H13NO

• InChI:
• InChI=1S/C13H13NO/c1-14(2)13(15)12-8-7-10-5-3-4-6-11(10)9-12/h3-9H,1-2H3

• InChIKey:
• DXKBTRRRWABXMX-UHFFFAOYSA-N

• N,N-dimethylnaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.

[4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate

In Stock

• CAS RN:
• 380477-85-0

• Formula:
• C27H23N3O8

• InChI:
• InChI=1S/C27H23N3O8/c1-4-37-25-14-17(5-12-23(25)38-27(32)18-6-9-21(35-2)10-7-18)13-19(16-28)26(31)29-22-11-8-20(30(33)34)15-24(22)36-3/h5-15H,4H2,1-3H3,(H,29,31)/b19-13+

• InChIKey:
• FFQMRLZNMNPDPL-UHFFFAOYSA-N

• [4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methoxybenzoate is a useful research compound. Its molecular formula is C27H23N3O8 and its molecular weight is 517.494. The purity is usually 95%.

3-methoxybenzyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate

Usually In Stock

• CAS RN:
• 704877-85-0

• Formula:
• C17H16N4O3

• InChI:
• InChI=1S/C17H16N4O3/c1-23-14-9-5-6-12(10-14)11-24-17(22)15-16(18)20-21(19-15)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H2,18,20)

• InChIKey:
• PVXSYGKEPLNOTR-UHFFFAOYSA-N

• 3-methoxybenzyl 5-amino-2-phenyl-2H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.

2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

• CAS RN:
• 720677-85-0

• Formula:
• C22H21N3O4S2

• InChI:
• InChI=1S/C22H21N3O4S2/c1-13-14(2)31-20-19(13)21(27)25(11-17-5-4-10-29-17)22(24-20)30-12-18(26)23-15-6-8-16(28-3)9-7-15/h4-10H,11-12H2,1-3H3,(H,23,26)

• InChIKey:
• SIXUKNMAMVLDGZ-UHFFFAOYSA-N

• 2-[3-(furan-2-ylmethyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.6g/mol. The purity is usually 95%.

(4R)-2-(naphthalen-1-yl)thiazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 746677-85-0

• Formula:
• C14H13NO2S

• InChI:
• InChI=1S/C14H13NO2S/c16-14(17)12-8-18-13(15-12)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12-13,15H,8H2,(H,16,17)/t12-,13?/m0/s1

• InChIKey:
• WSGHWUWDWJRTFR-UEWDXFNNSA-N

• (4R)-2-(naphthalen-1-yl)thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C14H13NO2S and its molecular weight is 259.32. The purity is usually 95%.

4-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851977-85-0

• Formula:
• C16H15N3O2S

• InChI:
• InChI=1S/C16H15N3O2S/c1-10-4-3-5-13-14(10)17-16(22-13)19-18-15(20)11-6-8-12(21-2)9-7-11/h3-9H,1-2H3,(H,17,19)(H,18,20)

• InChIKey:
• MPXOGMKHKAZCIA-UHFFFAOYSA-N

• 4-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.

Ethyl 7-oxo-7-(4-trifluoromethylphenyl)heptanoate

In Stock

• CAS RN:
• 898777-85-0

• Formula:
• C16H19F3O3

• InChI:
• InChI=1S/C16H19F3O3/c1-2-22-15(21)7-5-3-4-6-14(20)12-8-10-13(11-9-12)16(17,18)19/h8-11H,2-7H2,1H3

• InChIKey:
• DLPUXFZXLXYDEF-UHFFFAOYSA-N

• Ethyl 7-oxo-7-(4-trifluoromethylphenyl)heptanoate is a useful research compound. Its molecular formula is C16H19F3O3 and its molecular weight is 316.31 g/mol. The purity is usually 95%.

3-phenyl-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)propanamide

In Stock

• CAS RN:
• 1797077-85-0

• Formula:
• C19H24N4O

• InChI:
• InChI=1S/C19H24N4O/c24-19(10-9-16-7-3-1-4-8-16)21-15-17-20-12-11-18(22-17)23-13-5-2-6-14-23/h1,3-4,7-8,11-12H,2,5-6,9-10,13-15H2,(H,21,24)

• InChIKey:
• IKRXOPUNFALWPA-UHFFFAOYSA-N

• 3-phenyl-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H24N4O and its molecular weight is 324.428. The purity is usually 95%.

2-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylphenoxy]acetamide

Usually In Stock

• CAS RN:
• 2379977-85-0

• Formula:
• C20H25N3O5S

• InChI:
• InChI=1S/C20H25N3O5S/c1-15-4-2-6-20(22-15)28-13-16-5-3-11-23(12-16)29(25,26)18-9-7-17(8-10-18)27-14-19(21)24/h2,4,6-10,16H,3,5,11-14H2,1H3,(H2,21,24)

• InChIKey:
• UHJHJUJMTSULIO-UHFFFAOYSA-N

• 2-[4-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]sulfonylphenoxy]acetamide is a useful research compound. Its molecular formula is C20H25N3O5S and its molecular weight is 419.5. The purity is usually 95%.